Cas no 1246817-38-8 (1H-1-Ethyl Candesartan)
1H-1-Ethyl Candesartan Chemical and Physical Properties
Names and Identifiers
-
- 1H-1-Ethyl Candesartan
- 2-ethoxy-3-[[4-[2-(1-ethyltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
- 2-Ethoxy-1-[[2'-(1-ethyl-1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid;
- DTXSID20747748
- 2-Ethoxy-1-[[2'-(1-ethyl-1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid
- J-005131
- 2-Ethoxy-1-{[2'-(1-ethyl-1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-1H-benzimidazole-7-carboxylic acid
- 1246817-38-8
-
- Inchi: 1S/C26H24N6O3/c1-3-32-24(28-29-30-32)20-9-6-5-8-19(20)18-14-12-17(13-15-18)16-31-23-21(25(33)34)10-7-11-22(23)27-26(31)35-4-2/h5-15H,3-4,16H2,1-2H3,(H,33,34)
- InChI Key: YDHVZUNUEWIVIB-UHFFFAOYSA-N
- SMILES: O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1CC
Computed Properties
- Exact Mass: 468.19100
- Monoisotopic Mass: 468.19098865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 186-188°C
- Boiling Point: 746.0±70.0 °C at 760 mmHg
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 107.95000
- LogP: 4.52190
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
1H-1-Ethyl Candesartan Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
1H-1-Ethyl Candesartan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E900860-10mg |
1H-1-Ethyl Candesartan |
1246817-38-8 | 10mg |
$ 173.00 | 2023-09-07 | ||
| TRC | E900860-100mg |
1H-1-Ethyl Candesartan |
1246817-38-8 | 100mg |
$ 1355.00 | 2023-09-07 |
1H-1-Ethyl Candesartan Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 1H-1-Ethyl Candesartan
1H-1-Ethyl Candesartan (CAS No. 1246817-38-8): A Comprehensive Overview of Its Properties and Applications
1H-1-Ethyl Candesartan (CAS No. 1246817-38-8) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and research communities. As a derivative of Candesartan, this compound is often explored for its potential therapeutic applications, particularly in the field of cardiovascular research. The unique structural modifications, such as the ethyl group substitution, make 1H-1-Ethyl Candesartan a subject of interest for scientists and developers aiming to enhance drug efficacy and specificity.
The chemical properties of 1H-1-Ethyl Candesartan are critical to understanding its behavior in various environments. With a molecular formula that includes an ethyl group, this compound exhibits distinct solubility, stability, and reactivity profiles. Researchers often focus on its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability for drug development. The CAS No. 1246817-38-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.
In recent years, the demand for Candesartan derivatives like 1H-1-Ethyl Candesartan has surged due to their potential in treating hypertension and other cardiovascular conditions. The global rise in cardiovascular diseases has spurred innovation in this field, with researchers seeking compounds that offer improved bioavailability and fewer side effects. This trend aligns with the growing emphasis on personalized medicine, where tailored therapeutic solutions are developed to meet individual patient needs.
The synthesis of 1H-1-Ethyl Candesartan involves sophisticated organic chemistry techniques, often requiring high-purity starting materials and controlled reaction conditions. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to ensure the compound's purity and structural integrity. These rigorous quality control measures are essential for applications in preclinical and clinical studies.
Beyond its pharmaceutical potential, 1H-1-Ethyl Candesartan is also a valuable tool in biochemical research. Scientists utilize this compound to study angiotensin receptor interactions, shedding light on mechanisms underlying blood pressure regulation. Such studies contribute to the broader understanding of cardiovascular pathophysiology and the development of novel therapeutic targets.
The market for Candesartan-based compounds is expected to grow steadily, driven by increasing healthcare expenditures and the prevalence of chronic diseases. Innovations in drug delivery systems, such as nanotechnology-based formulations, are further expanding the applications of 1H-1-Ethyl Candesartan. These advancements highlight the compound's versatility and its potential to address unmet medical needs.
For researchers and manufacturers, sourcing high-quality 1H-1-Ethyl Candesartan (CAS No. 1246817-38-8) is paramount. Reputable suppliers adhere to stringent quality standards, providing certificates of analysis (CoA) and detailed technical data sheets. These documents are indispensable for ensuring compliance with regulatory requirements and achieving reproducible results in experimental settings.
In conclusion, 1H-1-Ethyl Candesartan represents a promising area of exploration in both pharmaceutical development and academic research. Its unique chemical properties, coupled with its potential therapeutic benefits, make it a compound of significant interest. As the scientific community continues to uncover new applications and refine synthesis methods, 1H-1-Ethyl Candesartan is poised to play a pivotal role in advancing cardiovascular medicine and related fields.
1246817-38-8 (1H-1-Ethyl Candesartan) Related Products
- 139481-72-4(Trityl candesartan)
- 894806-43-0(N-Trityl Candesartan)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)